5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine

• IUPAC Name: 5-bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine
• InChI: InChI=1S/C14H21BrN4/c15-13-9-16-14(17-10-13)19-7-3-12(4-8-19)11-18-5-1-2-6-18/h9-10,12H,1-8,11H2
• InChI Key: MXUDERRITJURFG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2CCN(CC2)C3=NC=C(C=N3)Br
• Molecular Formula: C14H21BrN4
• Molecular Weight: 325.25 g/mol

Description

5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine, also known as BPP, is a chemical compound that has been studied for its potential applications in scientific research. This compound has a unique structure that makes it a promising candidate for various research purposes.

Mechanism of Action

The mechanism of action of 5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine is not fully understood, but it is believed to involve the modulation of the sigma-1 receptor. The sigma-1 receptor is located in various parts of the body, including the brain, and is involved in various physiological processes. 5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine has been shown to bind to the sigma-1 receptor with high affinity, which may lead to the modulation of various cellular and molecular pathways.
Biochemical and Physiological Effects:
5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine has been shown to have various biochemical and physiological effects. In vitro studies have shown that 5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine can inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. 5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine has also been shown to modulate the release of various neurotransmitters, such as dopamine and serotonin, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine in lab experiments is its high affinity for the sigma-1 receptor. This allows for the selective modulation of this receptor, which may have implications for various research fields. However, one of the limitations of using 5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine is its complex synthesis method, which may limit its availability and accessibility for some researchers.

Future Directions

There are many future directions for the research on 5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine. One potential direction is the development of more efficient and cost-effective synthesis methods for 5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine. Another potential direction is the exploration of the potential applications of 5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine in other research fields, such as immunology and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of 5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine and its potential implications for various physiological processes.

Synthesis Methods

The synthesis of 5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine involves a multi-step process that requires specialized equipment and expertise. One of the most commonly used methods for synthesizing 5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine is the Suzuki-Miyaura cross-coupling reaction. This reaction involves the coupling of a boronic acid derivative and a halogenated pyrimidine derivative in the presence of a palladium catalyst. The resulting product is then purified and characterized using various analytical techniques, such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine has been studied for its potential applications in various scientific research fields. One of the most promising applications of 5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine is in the field of neuroscience. 5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various neurological processes, such as learning and memory, pain perception, and mood regulation. 5-Bromo-2-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]pyrimidine has also been studied for its potential applications in cancer research, as it has been shown to have anticancer properties.